Cas no 53475-54-0 ((3-Cyano-4,6-dimethyl-pyridin-2-yloxy)-acetic acid ethyl ester)

• Product Name: (3-Cyano-4,6-dimethyl-pyridin-2-yloxy)-acetic acid ethyl ester
• CAS No: 53475-54-0
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 3086370
• PubChem ID: 742783
• Update Time: 2025-04-21

(3-Cyano-4,6-dimethyl-pyridin-2-yloxy)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (3-Cyano-4,6-dimethyl-pyridin-2-yloxy)-acetic acid ethyl ester
• STL168211
• CCG-249430
• ethyl 2-[(3-cyano-4,6-dimethyl-2-pyridinyl)oxy]acetate
• DTXSID001207918
• Oprea1_836699
• AKOS005366819
• Ethyl 2-((3-cyano-4,6-dimethyl-2-pyridinyl)oxy)acetate
• 53475-54-0
• ethyl [(3-cyano-4,6-dimethylpyridin-2-yl)oxy]acetate
• ETHYL 2-[(3-CYANO-4,6-DIMETHYL-2-PYRIDYL)OXY]ACETATE
• NSC829751
• NSC-829751

• Inchi： 1S/C12H14N2O3/c1-4-16-11(15)7-17-12-10(6-13)8(2)5-9(3)14-12/h5H,4,7H2,1-3H3
• InChI Key： OPPFIIVDCKZLLC-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1C(C#N)=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 234.10044231Da
• Monoisotopic Mass: 234.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.2Ų